Cas no 917750-03-9 (<br>4-(2-Methoxy-phenyl)-5-[4-(piperidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol)
917750-03-9 structure
Product Name:<br>4-(2-Methoxy-phenyl)-5-[4-(piperidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol
CAS No:917750-03-9
MF:C20H22N4O3S2
MW:430.543681621552
CID:3082484
PubChem ID:18524244
Update Time:2025-09-28
<br>4-(2-Methoxy-phenyl)-5-[4-(piperidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol Chemical and Physical Properties
Names and Identifiers
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- <br>4-(2-Methoxy-phenyl)-5-[4-(piperidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol
- 4-(2-Methoxy-phenyl)-5-[4-(piperidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol
- 4-(2-Methoxyphenyl)-5-(4-(piperidin-1-ylsulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol
- AKOS000678508
- 917750-03-9
-
- MDL: MFCD08898877
- Inchi: 1S/C20H22N4O3S2/c1-27-18-8-4-3-7-17(18)24-19(21-22-20(24)28)15-9-11-16(12-10-15)29(25,26)23-13-5-2-6-14-23/h3-4,7-12H,2,5-6,13-14H2,1H3,(H,22,28)
- InChI Key: UKMUXQXOFNZLMC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C2=NNC(N2C2C=CC=CC=2OC)=S)=CC=1)(N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 430.11333292Da
- Monoisotopic Mass: 430.11333292Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 722
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 115Ų
<br>4-(2-Methoxy-phenyl)-5-[4-(piperidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM529595-1g |
4-(2-Methoxyphenyl)-5-(4-(piperidin-1-ylsulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol |
917750-03-9 | 97% | 1g |
$353 | 2024-07-20 | |
| Crysdot LLC | CD11016506-5g |
4-(2-Methoxyphenyl)-5-(4-(piperidin-1-ylsulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol |
917750-03-9 | 97% | 5g |
$874 | 2024-07-19 |
<br>4-(2-Methoxy-phenyl)-5-[4-(piperidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazol e-3-thiol Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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